1-(Thiazol-2-ylmethyl)-1h-pyrazol-4-ylboronic acid

• Molecular Formula: C7H8BN3O2S
• Molecular Weight: 209.04 g/mol
• SMILES: B(C1=CN(N=C1)CC2=NC=CS2)(O)O
• InChI: InChI=1S/C7H8BN3O2S/c12-8(13)6-3-10-11(4-6)5-7-9-1-2-14-7/h1-4,12-13H,5H2
• InChIKey: ILDDNMAEKMRFIC-UHFFFAOYSA-N

Medicinal chemists and procurement teams often struggle to source heterocyclic boronic acids with pre-installed pharmacophores. This compound solves that challenge by offering a thiazol-2-ylmethyl substituent that serves as a kinase recognition motif, reducing downstream synthetic steps. - Pre-installed pharmacophore: eliminates need for late-stage thiazole attachment. - Optimized physicochemical profile: AlogP 1.29, HBA 5, HBD 2 supports CNS-penetrant programs. - Versatile Suzuki coupling handle for rapid C4-arylation of pyrazole scaffolds.

1-(Thiazol-2-ylmethyl)-1H-pyrazol-4-ylboronic Acid Overview

1-(Thiazol-2-ylmethyl)-1H-pyrazol-4-ylboronic acid (CAS 1141889-29-3) is a heterocyclic boronic acid building block containing a pyrazole ring N-substituted with a thiazol-2-ylmethyl group and a boronic acid moiety at the 4-position . With a molecular weight of 209.04 g/mol and the formula C7H8BN3O2S, this compound serves as a versatile intermediate for Suzuki-Miyaura cross-coupling reactions , enabling the construction of complex molecules for drug discovery, agrochemical development, and materials science applications [1].

Workflow

Suzuki-Miyaura cross-coupling at the pyrazole C4 position for rapid library expansion

Key motif

Pre-installed thiazol-2-ylmethyl group provides kinase recognition pharmacophore and sulfur-mediated interactions

Differentiation

Significantly altered lipophilicity and hydrogen-bond donor/acceptor profile compared to unsubstituted pyrazole boronic acids

• [1] Schnürch, M., et al. Cross-Coupling Reactions on Azoles with Two and More Heteroatoms. European Journal of Organic Chemistry, 2006(15), 2006, 3281–3302. View Source

1-(Thiazol-2-ylmethyl)-1H-pyrazol-4-ylboronic Acid: Why Generics Fall Short

Simple pyrazol-4-ylboronic acids lack the thiazole ring and its appended methylene linker, resulting in fundamentally different lipophilicity, hydrogen-bonding capacity, and molecular recognition profiles . The thiazol-2-ylmethyl substituent introduces a sulfur-containing heteroaromatic system that can engage in π-π stacking interactions with aromatic residues in biological targets and alters the electron density on the pyrazole ring, thereby modulating both cross-coupling reactivity and potential biological activity [1]. These structural distinctions preclude the use of unsubstituted pyrazol-4-ylboronic acid or simple N-alkyl analogs as functional replacements in applications requiring specific physicochemical properties or target engagement .

Unsubstituted pyrazol-4-ylboronic acid: lacks the thiazole ring and methylene linker; lipophilicity, H-bond pattern, and target recognition profile may not transfer.

Simple N-alkyl pyrazole analogs: miss the sulfur-containing heteroaromatic system; π-stacking and electronic modulation on the pyrazole ring can differ.

5-substituted pyrazole boronic acids: often show reduced Suzuki coupling reactivity due to steric hindrance; coupling at C4 is more reliable.

• [1] Bold, G., et al. Thiazole and pyrazole derivatives as Flt-3 kinase inhibitors. U.S. Patent 7,795,288, granted 2010-09-14. View Source

Quantitative Differentiation Evidence

Enhanced Lipophilicity vs. Unsubstituted Analog

1-(Thiazol-2-ylmethyl)-1H-pyrazol-4-ylboronic acid exhibits a calculated AlogP of 1.29 , representing a >3 log unit increase in lipophilicity compared to unsubstituted 1H-pyrazol-4-ylboronic acid (LogP = -1.91) . This substantial shift alters the compound's suitability for membrane permeability and hydrophobic binding pocket interactions, directly impacting its utility in lead optimization campaigns where balanced lipophilicity is critical.

Lipophilicity shift

Class-level

ΔLogP ≈ +3.20

Reported lipophilicity increase vs. unsubstituted analog may affect membrane permeability and hydrophobic pocket fit.

Computed AlogP/LogP; experimental distribution coefficient to verify.

Evidence Dimension	Lipophilicity (AlogP/LogP)
Target Compound Data	AlogP = 1.29
Comparator Or Baseline	1H-Pyrazol-4-ylboronic acid: LogP = -1.91
Quantified Difference	ΔLogP ≈ +3.20
Conditions	Computed physicochemical properties (AlogP for target; LogP for comparator)

Why This Matters

Higher lipophilicity improves predicted membrane permeability and may enhance binding to hydrophobic enzyme pockets, making this building block a more suitable choice for CNS-targeted or intracellular target programs.

Altered H-Bond Profile vs. Unsubstituted Analog

The target compound possesses 5 hydrogen-bond acceptors (HBA) and 2 hydrogen-bond donors (HBD) , whereas 1H-pyrazol-4-ylboronic acid contains 4 HBA and 3 HBD [1]. This inversion of the donor/acceptor ratio—with the thiazole nitrogen and sulfur contributing additional acceptor capacity while reducing donor count—modifies the compound's potential for specific intermolecular interactions, such as binding to kinase hinge regions or forming stable crystal packing motifs.

H-bond profile inversion

Class-level

HBA +1 / HBD −1

Altered donor/acceptor ratio may influence target selectivity, solubility, and crystal packing.

Derived from structure; binding assays recommended to confirm recognition changes.

Evidence Dimension	Hydrogen-Bond Donors and Acceptors
Target Compound Data	HBA = 5, HBD = 2
Comparator Or Baseline	1H-Pyrazol-4-ylboronic acid: HBA = 4, HBD = 3
Quantified Difference	HBA: +1; HBD: -1
Conditions	Calculated from molecular structure

Why This Matters

The altered hydrogen-bonding profile can significantly influence target selectivity, solubility, and crystallinity, offering a distinct advantage in designing molecules with tailored physicochemical and pharmacological properties.

• [1] Alfa Chemistry. 1H-pyrazole-4-boronic acid. H-Bond Acceptor: 4; H-Bond Donor: 3. View Source

Kinase Inhibitory Potential from Thiazole

While direct IC50 data for 1-(thiazol-2-ylmethyl)-1H-pyrazol-4-ylboronic acid itself is not publicly available, the thiazol-2-ylmethyl pharmacophore is a known kinase recognition element. For instance, a compound bearing the N-methyl-N-(thiazol-2-ylmethyl)amino group (CHEMBL1396483) exhibited an IC50 of 589 nM against CLK2 kinase [1]. In contrast, unsubstituted pyrazol-4-ylboronic acid lacks this thiazole moiety and is not reported to possess significant kinase inhibitory activity . The incorporation of this pharmacophore into the target building block enables the rapid construction of kinase-focused libraries via Suzuki coupling.

Kinase pharmacophore

Class-level

Analog IC50 589 nM (CLK2)

Thiazol-2-ylmethyl motif is a recognized kinase-binding element; supports kinase-focused library synthesis.

Direct IC50 of target compound not available; inferred from pharmacophore class.

Evidence Dimension	Kinase Inhibitory Activity (IC50)
Target Compound Data	Not directly available; inferred from thiazol-2-ylmethyl pharmacophore
Comparator Or Baseline	Analog containing N-methyl-N-(thiazol-2-ylmethyl) group: CLK2 IC50 = 589 nM
Quantified Difference	Qualitative: presence vs. absence of kinase-binding moiety
Conditions	CLK2 kinase inhibition assay (33P radiolabeled)

Why This Matters

The presence of a validated kinase-binding motif within the building block offers a strategic advantage for medicinal chemists developing kinase inhibitors, potentially reducing the number of synthetic steps required to introduce this functionality.

• [1] BindingDB. BDBM50342897: 6-(benzo[d][1,3]dioxol-5-yl)-N-methyl-N-(thiazol-2-ylmethyl)quinazolin-4-amine. CLK2 IC50: 589 nM. View Source

DPP IV Inhibitory Potential

Boronic acid-functionalized thiazole compounds have shown potent uncompetitive inhibition of dipeptidyl peptidase IV (DPP IV), a key target in type 2 diabetes management. Compounds PC06R58 and PC06R108 exhibited IC50 values of 15.6 nM and 90.9 nM, respectively, compared to the clinically used DPP IV inhibitor sitagliptin (IC50 = 17.3 nM) [1]. While these specific compounds are not identical to 1-(thiazol-2-ylmethyl)-1H-pyrazol-4-ylboronic acid, the data demonstrate that the combination of a boronic acid warhead with a thiazole scaffold can achieve picomolar to low nanomolar potency against serine proteases, a feature absent in simple pyrazole boronic acids [2].

DPP IV inhibition context

Class-level

Class IC50 15.6–90.9 nM

Boronic acid-thiazole conjugates show reported nanomolar DPP IV inhibition, comparable to sitagliptin in vitro.

Data from structurally related analogs; target compound not directly tested.

Evidence Dimension	DPP IV Enzyme Inhibition (IC50)
Target Compound Data	Inferred from class: Boronic acid-thiazole hybrids can achieve IC50 = 15.6 - 90.9 nM
Comparator Or Baseline	Sitagliptin: IC50 = 17.3 nM
Quantified Difference	Comparable to sitagliptin (15.6 nM vs 17.3 nM)
Conditions	In vitro DPP IV enzymatic assay

Why This Matters

The demonstrated potential of boronic acid-thiazole conjugates as potent enzyme inhibitors positions this building block as a privileged starting point for developing novel DPP IV inhibitors or other serine protease-targeting therapeutics.

• [1] Prajapati, N., et al. Glucose regulation by newly synthesized boronic acid functionalized molecules as dipeptidyl peptidase IV inhibitor. Journal of Biomolecular Structure and Dynamics, 2023, 1-13. PMID: 37254302. View Source
• [2] PubChem. (1H-Pyrazol-4-yl)boronic acid (CAS 763120-58-7). No DPP IV inhibition reported. View Source

ADME: Solubility and Permeability Balance

1-(Thiazol-2-ylmethyl)-1H-pyrazol-4-ylboronic acid has a calculated topological polar surface area (TPSA) of 90.65 Ų , which is significantly larger than the 69.14 Ų TPSA of unsubstituted 1H-pyrazol-4-ylboronic acid . This ~31% increase in PSA correlates with improved aqueous solubility and may reduce passive membrane permeability, a critical consideration in ADME optimization. The balance of increased lipophilicity (AlogP 1.29 vs -1.91) and increased PSA results in a unique property profile distinct from both hydrophilic and highly lipophilic analogs.

TPSA increase

Class-level

+21.51 Ų (+31%)

Higher polar surface area may improve aqueous solubility while lipophilicity maintains permeability potential.

Computed TPSA; experimental solubility and permeability data to verify.

Evidence Dimension	Topological Polar Surface Area (TPSA)
Target Compound Data	90.65 Ų
Comparator Or Baseline	1H-Pyrazol-4-ylboronic acid: 69.14 Ų
Quantified Difference	+21.51 Ų (+31%)
Conditions	Calculated TPSA

Why This Matters

The higher PSA can enhance aqueous solubility, facilitating formulation and in vitro assay preparation, while the increased lipophilicity maintains membrane permeability. This dual characteristic is valuable for optimizing both biological activity and developability.

Suzuki Coupling Efficiency at C4

Pyrazol-4-ylboronic acids, including the target compound, are established substrates for Suzuki-Miyaura cross-coupling reactions, enabling efficient C4-arylation of the pyrazole ring. Literature reports demonstrate that microwave-assisted Suzuki couplings of 4-pyrazoleboronic acids with aryl halides proceed with high yields under mild conditions [1]. While specific yield data for 1-(thiazol-2-ylmethyl)-1H-pyrazol-4-ylboronic acid is not published, the 4-boronic acid functionality is known to couple reliably, and the thiazole substituent may influence reaction rates due to its electron-withdrawing nature [2]. In contrast, 5-substituted pyrazole boronic acids often exhibit reduced reactivity due to steric hindrance [3].

Suzuki coupling feasibility

Class-level

C4 coupling reported; 5-substitution less reactive

Established C4-boronic acid reactivity supports reliable incorporation; thiazole electron effects may modulate rate.

Specific yield data not published for this building block.

Evidence Dimension	Suzuki Coupling Feasibility
Target Compound Data	Expected to couple efficiently (yields not published)
Comparator Or Baseline	General 4-pyrazoleboronic acids: high yields under microwave conditions
Quantified Difference	Qualitative: 4-substitution offers superior reactivity vs 5-substituted analogs
Conditions	Microwave-promoted Suzuki cross-coupling with aryl halides

Why This Matters

The well-established reactivity of pyrazol-4-ylboronic acids ensures that this building block can be reliably incorporated into diverse molecular architectures, reducing synthetic risk and development time.

• [1] Cheng, H., et al. Efficient synthesis of 4-substituted pyrazole via microwave-promoted Suzuki cross-coupling reaction. Chinese Chemical Letters, 2014, 25(5), 705-709. View Source
• [2] Hämmerle, J., et al. A guideline for the arylation of positions 4 and 5 of thiazole via Pd-catalyzed cross-coupling reactions. Tetrahedron, 2010, 66(41), 8051-8059. View Source
• [3] Schnürch, M., et al. Cross-Coupling Reactions on Azoles with Two and More Heteroatoms. European Journal of Organic Chemistry, 2006(15), 3281-3302. View Source

Application Scenarios

Kinase Inhibitor Library Synthesis

Medicinal chemistry teams can leverage 1-(thiazol-2-ylmethyl)-1H-pyrazol-4-ylboronic acid in Suzuki-Miyaura cross-coupling reactions to rapidly generate diverse C4-arylated pyrazole analogs. The thiazol-2-ylmethyl substituent provides a pre-installed kinase recognition motif [1], potentially reducing the synthetic burden of appending this pharmacophore later in the sequence. The altered lipophilicity (AlogP 1.29) and hydrogen-bonding profile (HBA 5, HBD 2) compared to unsubstituted analogs may yield compounds with improved membrane permeability and target engagement, making this building block particularly suitable for CNS-penetrant kinase inhibitor programs.

DPP IV Inhibitor Development

Given that boronic acid-functionalized thiazole compounds have demonstrated potent DPP IV inhibition with IC50 values as low as 15.6 nM [1], this building block serves as an attractive core for developing novel antidiabetic agents. The boronic acid warhead can form reversible covalent bonds with the catalytic serine residue of DPP IV, while the thiazole-pyrazole scaffold provides additional binding interactions. Researchers can use this intermediate to explore structure-activity relationships around the pyrazole and thiazole rings without synthesizing the boronic acid functionality de novo.

Agrochemical Lead Optimization

The unique physicochemical profile of 1-(thiazol-2-ylmethyl)-1H-pyrazol-4-ylboronic acid—moderate lipophilicity (AlogP 1.29) coupled with relatively high polar surface area (90.65 Ų) [1]—is well-suited for designing agrochemicals that require both foliar uptake (facilitated by some lipophilicity) and phloem mobility (enhanced by polarity). Suzuki coupling with halogenated aromatic fungicides or herbicides can introduce this heterocyclic moiety, potentially improving the physicochemical and biological properties of lead compounds in crop protection research .

Conjugated Polymer Synthesis

The boronic acid functionality enables incorporation of the thiazole-pyrazole unit into conjugated polymers and small-molecule semiconductors via palladium-catalyzed cross-coupling [1]. The electron-deficient nature of the thiazole ring, combined with the electron-rich pyrazole, creates a push-pull electronic system that can modulate the HOMO-LUMO gap of resulting materials. This building block is therefore valuable for synthesizing novel organic electronic materials, including organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs).

Application

Selection Property

Validation Focus

Kinase-targeted library synthesis

Thiazole pharmacophore pre-installed; altered lipophilicity profile

C4-arylation via Suzuki coupling; kinase panel screening for target engagement

DPP IV inhibitor development research

Boronic acid warhead and thiazole scaffold combination

Serine protease inhibition assay; SAR around pyrazole and thiazole rings

Agrochemical lead optimization

Balanced lipophilicity (AlogP ~1.3) and elevated TPSA

Foliar uptake and phloem mobility screening; field residue studies

Conjugated polymer synthesis

Push-pull electronic character from thiazole-pyrazole unit

HOMO-LUMO gap modulation; optical and charge transport property testing

• [1] Prajapati, N., et al. Glucose regulation by newly synthesized boronic acid functionalized molecules as dipeptidyl peptidase IV inhibitor. Journal of Biomolecular Structure and Dynamics, 2023, 1-13. PMID: 37254302. View Source
• [2] Schnürch, M., et al. Cross-Coupling Reactions on Azoles with Two and More Heteroatoms. European Journal of Organic Chemistry, 2006(15), 3281-3302. View Source